Cas no 1396802-71-3 (3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide)

3-Methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a morpholine-substituted alkyne linker and a methoxy-substituted aromatic ring. This compound is of interest in medicinal chemistry and drug discovery due to its structural versatility, enabling potential applications as a pharmacophore or intermediate in the synthesis of biologically active molecules. The morpholine moiety enhances solubility and bioavailability, while the alkyne group offers reactivity for further functionalization via click chemistry. The methoxybenzene sulfonamide core provides a stable scaffold with potential for targeted interactions in enzyme inhibition or receptor modulation. Its well-defined structure makes it suitable for structure-activity relationship studies in pharmaceutical research.
3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide structure
1396802-71-3 structure
Product Name:3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide
CAS No:1396802-71-3
MF:C15H20N2O4S
MW:324.395302772522
CID:6400497
PubChem ID:71792748
Update Time:2025-10-18

3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide
    • F6244-2742
    • VU0540106-1
    • 3-methoxy-N-(4-morpholin-4-ylbut-2-ynyl)benzenesulfonamide
    • 3-methoxy-N-[4-(morpholin-4-yl)but-2-yn-1-yl]benzene-1-sulfonamide
    • 1396802-71-3
    • 3-methoxy-N-(4-morpholinobut-2-yn-1-yl)benzenesulfonamide
    • AKOS024542840
    • Inchi: 1S/C15H20N2O4S/c1-20-14-5-4-6-15(13-14)22(18,19)16-7-2-3-8-17-9-11-21-12-10-17/h4-6,13,16H,7-12H2,1H3
    • InChI Key: UNIGEDYFDNSYQA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)OC)(NCC#CCN1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 324.11437830g/mol
  • Monoisotopic Mass: 324.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.2Ų

3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide Pricemore >>

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Additional information on 3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide

3-Methoxy-N-4-(Morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide (CAS No. 1396802-71-3): An Overview

3-Methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide (CAS No. 1396802-71-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The molecular structure of 3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide is composed of a benzene ring substituted with a methoxy group and a sulfonamide moiety, which is further functionalized with a morpholine-substituted butynyl group. This intricate arrangement of functional groups imparts the compound with a high degree of chemical stability and biological activity.

Recent studies have highlighted the pharmacological properties of CAS No. 1396802-71-3. One notable area of research has focused on its anti-inflammatory effects. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in various tissues. These findings suggest that 3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide could be a valuable candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, CAS No. 1396802-71-3 has also shown promise in neurodegenerative disease research. Studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit the activation of microglia, which are known to contribute to neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 3-methoxy-N-4-(morpholin-4-yl)but-2-yn-1-ylbenzene-1-sulfonamide is multifaceted. It appears to target multiple cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. By modulating these pathways, the compound can help to restore cellular homeostasis and prevent tissue damage. This broad-spectrum activity makes it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that CAS No. 1396802-71-3 exhibits a favorable safety profile at therapeutic doses. However, more extensive toxicological assessments are necessary to fully understand its potential side effects and long-term safety. Ongoing research is aimed at optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and therapeutic index.

The development of 3-methoxy-N-4-(morpholin-4-y l)but -2 -yn -1 -ylbenzene -1 -sulfonamide as a therapeutic agent is an ongoing process that involves collaboration between chemists, biologists, and clinicians. The compound's unique structure and multifaceted biological activity make it a promising lead for drug discovery efforts targeting inflammatory and neurodegenerative diseases.

In conclusion, CAS No. 1396802 -7 1 -3, or 3-meth oxy-N -4 -(m orphol in -4 -y l)b ut -2 -y n -1 -y lbe nz ene -1 -s ulfon amide, represents a significant advancement in the field of medicinal chemistry. Its potential applications in treating inflammatory and neurodegenerative conditions underscore the importance of continued research into this compound's properties and mechanisms of action.

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